tert-butyl 4-(5-amino-1H-pyrazol-3-yl)piperazine-1-carboxylate
Cat. No. B3015070
M. Wt: 267.333
InChI Key: LJSFKBVHYJBQBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09169260B2
Procedure details
A mixture of (Z)-tert-butyl 4-(2-cyano-1-(methylthio)vinyl)piperazine-1-carboxylate (5.94 g, 20.9 mmol) and hydrazine monohydrate (4.5 mL) in EtOH (50 mL) was heated to reflux for 14 hours. After cooling to room temperature, the reaction mixture was concentrated. The residue was purified by column chromatography, eluting with 0-10% MeOH/CH2Cl2 to give tert-butyl 4-(5-amino-1H-pyrazol-3-yl)piperazine-1-carboxylate.
Quantity
5.94 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1](/[CH:3]=[C:4](/[N:7]1[CH2:12][CH2:11][N:10]([C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:14])[CH2:9][CH2:8]1)\SC)#[N:2].O.[NH2:21][NH2:22]>CCO>[NH2:2][C:1]1[NH:22][N:21]=[C:4]([N:7]2[CH2:12][CH2:11][N:10]([C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:14])[CH2:9][CH2:8]2)[CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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5.94 g
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Type
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reactant
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Smiles
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C(#N)\C=C(/SC)\N1CCN(CC1)C(=O)OC(C)(C)C
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Name
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Quantity
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4.5 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 14 hours
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Duration
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14 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography
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WASH
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Type
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WASH
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Details
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eluting with 0-10% MeOH/CH2Cl2
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=CC(=NN1)N1CCN(CC1)C(=O)OC(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
